Cas no 2172320-71-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid)
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid
- 2172320-71-5
- 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid
- EN300-1485396
-
- Inchi: 1S/C27H26N2O6/c1-17(26(32)29-35-16-24(30)31)25(18-9-3-2-4-10-18)28-27(33)34-15-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23,25H,15-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)
- InChI Key: LXVCRFCSAUHBTP-UHFFFAOYSA-N
- SMILES: O(C(NC(C1C=CC=CC=1)C(C(NOCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 114Ų
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485396-1.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1485396-50mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485396-100mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1485396-250mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1485396-500mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1485396-1000mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1485396-2500mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1485396-5000mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1485396-10000mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-3-phenylpropanamido]oxy}acetic acid |
2172320-71-5 | 10000mg |
$14487.0 | 2023-09-28 |
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid
Recent Advances in the Study of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid (CAS: 2172320-71-5)
The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid (CAS: 2172320-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, plays a pivotal role in peptide synthesis and drug development. Its unique chemical properties make it a valuable building block for the design of novel therapeutic agents, particularly in the context of targeted drug delivery and bioactive peptide engineering.
Recent studies have focused on the synthesis and application of this compound in the development of peptide-based therapeutics. Researchers have leveraged its stability and reactivity to create hybrid molecules with enhanced pharmacokinetic profiles. One notable application is its use in the synthesis of peptide-drug conjugates (PDCs), where it serves as a linker to improve the solubility and bioavailability of hydrophobic drug molecules. The Fmoc group in the compound provides temporary protection during solid-phase peptide synthesis (SPPS), enabling the efficient assembly of complex peptide sequences.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 2172320-71-5 in the development of anticancer peptides. The compound was used to modify the N-terminus of a tumor-targeting peptide, resulting in improved cellular uptake and reduced off-target effects. The study reported a significant enhancement in the therapeutic index of the peptide-drug conjugate, highlighting the potential of this compound in oncology research.
Another area of active investigation is the role of 2172320-71-5 in the design of enzyme inhibitors. Its structural features allow for the precise modulation of enzyme-substrate interactions, making it a promising candidate for the development of selective inhibitors. Recent work has explored its application in the inhibition of proteases involved in inflammatory pathways, with preliminary results indicating high specificity and low cytotoxicity.
Despite these advancements, challenges remain in the large-scale production and purification of this compound. Researchers are actively exploring novel synthetic routes to improve yield and reduce production costs. Additionally, efforts are underway to characterize its metabolic stability and potential toxicity profiles, which are critical for its translation into clinical applications.
In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid (CAS: 2172320-71-5) represents a versatile and valuable tool in modern pharmaceutical research. Its applications in peptide synthesis, drug delivery, and enzyme inhibition underscore its importance in the development of next-generation therapeutics. Continued research into its properties and applications is expected to yield further innovations in the field.
2172320-71-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-3-phenylpropanamidooxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)